C55H70MgN4O6

• Molecular Formula: C55H71MgN4O6+
• Molecular Weight: 908.5 g/mol
• InChI: InChI=1S/C55H72N4O6.Mg/c1-12-38-35(8)42-27-43-36(9)40(23-24-48(61)65-26-25-34(7)22-16-21-33(6)20-15-19-32(5)18-14-17-31(3)4)52(58-43)50-51(55(63)64-11)54(62)49-37(10)44(59-53(49)50)28-46-39(13-2)41(30-60)47(57-46)29-45(38)56-42;/h12,25,27-33,36,40,51,58,60H,1,13-24,26H2,2-11H3;/q;+2/p-1/b34-25+,41-30?,43-27?,44-28?,45-29?,52-50?;/t32-,33-,36+,40+,51-;/m1./s1
• InChIKey: NNYWBGMCKKVJOI-CUAVSXTKSA-M

Chlorophyll b Overview

Chlorophyll b (C55H70MgN4O6; CAS 519-62-0; MW 907.47 g/mol) is a magnesium-coordinated chlorin pigment belonging to the porphyrin class, distinguished from the primary photosynthetic pigment chlorophyll a by a formyl group (–CHO) at the C-7 position in place of a methyl group (–CH3) [1]. This single functional-group substitution shifts its absorption maxima to approximately 453 nm (Soret) and 642 nm (Qy) in diethyl ether—blue-shifted by ~20 nm in the Qy band relative to chlorophyll a—enabling complementary light capture in the blue-green region of the visible spectrum [2]. Chlorophyll b occurs naturally in vascular plants, green algae, and certain cyanobacteria at a typical chlorophyll a/b ratio of ~3:1, where it functions exclusively as an accessory light-harvesting pigment within LHCII antenna complexes of Photosystem II [3]. Commercially, chlorophyll b is isolated from spinach leaves and supplied as a dark green powder with purity grades ranging from ≥90% (HPLC) to analytical standard, with melting point 183–185 °C and recommended storage at ≤−10 °C .

Light-harvesting antenna complex research

Singlet-oxygen photosensitizer comparison studies

Analytical standard grade for pigment quantification

• [1] Wikipedia contributors. Chlorophyll b. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Chlorophyll_b View Source
• [2] Taniguchi M, Lindsey JS. PhotochemCAD 2: Chlorophyll b absorption and fluorescence data. Photochem Photobiol. 2005; based on Vernon LP, Seely GR. The Chlorophylls. Academic Press, 1966. Molar extinction coefficient: 159,100 M⁻¹cm⁻¹ at 453.0 nm. View Source
• [3] Kume A, Akitsu T, Nasahara KN. Why is chlorophyll b only used in light-harvesting systems? J Plant Res. 2018;131(6):961-972. doi:10.1007/s10265-018-1055-4 View Source

Why Chlorophyll b Substitutes Fail

Despite sharing the same chlorin macrocycle scaffold, chlorophyll b cannot be functionally replaced by chlorophyll a, chlorophyll f, or demetallated pheophytin b because the C-7 formyl group—absent in chlorophyll a and repositioned to C-2 in chlorophyll f—fundamentally alters three performance-critical properties: absorption band position, singlet oxygen generation efficiency, and thermal degradation kinetics [1]. Chlorophyll a's Qy band is red-shifted by ~20 nm relative to chlorophyll b (662 vs. 642 nm in diethyl ether), meaning it cannot replicate chlorophyll b's specific role in absorbing diffuse solar radiation at ~460 nm within LHCII antenna systems [2]. Conversely, chlorophyll f—despite sharing the identical molecular formula C55H70MgN4O6—has its formyl group at the C-2 position, producing a far-red Qy absorption at ~706 nm that is spectrally incompatible with chlorophyll b-dependent photobiological or analytical workflows [3]. Pheophytin b, the Mg-free analog, exhibits altered excitation/emission maxima (435/655 nm vs. 457/650 nm for chlorophyll b) and complete photostability that precludes its use in photodynamic applications where controlled photobleaching is therapeutically required . These structural differences translate into quantifiable, application-critical performance gaps that generic substitution cannot bridge.

Chlorophyll a

C-7 methyl instead of formyl shifts Qy band ~20 nm red, altering light-harvesting complementarity.

Chlorophyll f

C-2 formyl generates far-red absorption (~706 nm) that is spectrally incompatible with Chl b-specific assays.

Pheophytin b

Mg-free and photostable; does not produce singlet oxygen in photodynamic research models.

• [1] Chen M. Chlorophyll modifications and their spectral extension in oxygenic photosynthesis. Annu Rev Biochem. 2014;83:317-340. doi:10.1146/annurev-biochem-072711-162943 View Source
• [2] Kume A, Akitsu T, Nasahara KN. Why is chlorophyll b only used in light-harvesting systems? J Plant Res. 2018;131(6):961-972. Absorption peaks of Chls a and b differ by ~20 nm. View Source
• [3] Chen M, Schliep M, Willows RD, et al. A red-shifted chlorophyll. Science. 2010;329(5997):1318-1319. Chlorophyll f absorption maximum at ~706 nm in methanol. View Source

Chlorophyll b Quantitative Evidence

Spectral Differentiation for Complementary Light Harvesting

Chlorophyll b exhibits a Qy absorption maximum at 642 nm in diethyl ether, which is blue-shifted by approximately 20 nm relative to chlorophyll a (662 nm), and a Soret band at 453 nm versus 430 nm for chlorophyll a—a 23 nm shift [1]. This spectral separation arises from the electron-withdrawing C-7 formyl group unique to chlorophyll b and enables complementary absorption of diffuse solar radiation (PARdiff), whose spectral photon flux density peaks near 460 nm [2]. The molar extinction coefficient of chlorophyll b at 453.0 nm is 159,100 M⁻¹cm⁻¹, significantly higher than chlorophyll a's 111,700 M⁻¹cm⁻¹ at 427.8 nm [3]. In the photosynthetic antenna, the chlorophyll a/b absorption peak ratio is an established determinant of light-harvesting efficiency and antenna size, with the two pigments functioning in a spectrally nested, complementary manner [2].

Spectral differentiation

Head-to-head

Qy: Chl b 642 nm vs Chl a 662 nm (Δ −20 nm); Soret ε453 = 159,100 vs 111,700 M⁻¹cm⁻¹

Supports complementary light-harvesting antenna modeling.

Diethyl ether; PhotochemCAD data.

Evidence Dimension	Absorption maxima (Qy and Soret bands) in diethyl ether; molar extinction coefficient
Target Compound Data	Chlorophyll b: λmax (Soret) = 453 nm, λmax (Qy) = 642 nm; ε453 = 159,100 M⁻¹cm⁻¹
Comparator Or Baseline	Chlorophyll a: λmax (Soret) = 430 nm, λmax (Qy) = 662 nm; ε427.8 = 111,700 M⁻¹cm⁻¹
Quantified Difference	Δλ (Soret) = +23 nm; Δλ (Qy) = −20 nm (blue-shift); Δε at peak Soret = +47,400 M⁻¹cm⁻¹ (42% higher for Chl b)
Conditions	Diethyl ether solvent; PhotochemCAD standardized measurements (Taniguchi, 2001; Vernon, 1966)

Why This Matters

Researchers building artificial light-harvesting systems or quantifying photosynthetic pigment composition require chlorophyll b's spectrally distinct absorption profile; substituting chlorophyll a would introduce a ~20 nm peak shift and fundamentally alter the spectral coverage and energy transfer efficiency of the system.

• [1] Wikidoc/Wikipedia. Chlorophyll: Absorption maxima in diethyl ether. Chlorophyll a: 430 and 662 nm; Chlorophyll b: 453 and 642 nm. View Source
• [2] Kume A, Akitsu T, Nasahara KN. Why is chlorophyll b only used in light-harvesting systems? J Plant Res. 2018;131(6):961-972. Peak wavelengths differ by ~20 nm; Chl b absorption at ~460 nm matches PARdiff maximum. View Source
• [3] Taniguchi M, Lindsey JS. PhotochemCAD 2. Chlorophyll b: ε = 159,100 M⁻¹cm⁻¹ at 453.0 nm; Chlorophyll a: ε = 111,700 M⁻¹cm⁻¹ at 427.8 nm (Strain, 1963; Vernon, 1966). View Source

Singlet Oxygen Quantum Yield for PDT

In a direct comparative study, the singlet oxygen quantum yield (ΦΔ) of Mg-chlorophyll b was determined to be 0.219, versus 0.088 for Mg-chlorophyll a—a 2.49-fold enhancement [1]. This finding was corroborated by Costa et al. (2019), who reported that Mg-Chl b is 'almost twice as effective as Mg-Chl a' in generating singlet oxygen, making it 'one of the most potent generators of singlet oxygen in nature' . The enhanced singlet oxygen production of chlorophyll b relative to chlorophyll a is attributed to the electron-withdrawing C-7 formyl side chain, which influences the efficiency of excitation energy transfer (EET) from the chlorophyll triplet state to molecular oxygen—an effect that is reversed in square-planar complexes (Cu-Chl, Pheo) but pronounced in five- or six-coordinated Mg-Chl systems [2]. Pheophytin b, by contrast, is completely photostable across all tested micellar systems and does not undergo photobleaching, making it unsuitable as a photodynamic photosensitizer where controlled reactive oxygen species generation is the therapeutic mechanism .

Singlet oxygen quantum yield

Head-to-head

ΦΔ Mg-Chl b = 0.219 vs Mg-Chl a = 0.088 (2.49× higher); Pheo b photostable

Supports photosensitizer comparison in photodynamic research.

Methanol; histidine bleaching assay; micellar systems.

Evidence Dimension	Singlet oxygen quantum yield (ΦΔ)
Target Compound Data	Mg-Chlorophyll b: ΦΔ = 0.219
Comparator Or Baseline	Mg-Chlorophyll a: ΦΔ = 0.088; Pheophytin b: photostable (no photobleaching); Chlorophyll-b (free base): ΦΔ = 0.301
Quantified Difference	ΦΔ (Mg-Chl b) / ΦΔ (Mg-Chl a) = 2.49× (149% higher); nearly twice as effective per Costa et al. (2019)
Conditions	Methanol extraction; singlet oxygen detection via histidine reaction with p-nitrosodimethylaniline bleaching under 440 nm irradiation (Vargas et al., 2004); Pluronics/Tweens micellar systems (Costa et al., 2019)

Why This Matters

For PDT photosensitizer development, chlorophyll b offers a ~2.5× greater singlet oxygen generation efficiency than chlorophyll a at equivalent concentrations, potentially enabling lower dosing, reduced off-target toxicity, or enhanced tumor cell killing per photon absorbed.

• [1] Vargas F, Rivas C, Zoltan T, et al. Photophysical and photochemical properties of Bauhinia megalandra extracts as new PDT photosensitizer. Proc SPIE. 2004;5622:11. ΦΔ (Mg-Chl a) = 0.088; ΦΔ (Mg-Chl b) = 0.219. View Source
• [2] Küpper H, Dedic R, Svoboda A, Hála J, Kroneck PMH. Kinetics and efficiency of excitation energy transfer from chlorophylls, their heavy metal-substituted derivatives, and pheophytins to singlet oxygen. Biochim Biophys Acta. 2002;1572(1):107-113. Side chain (C-7) influences EET efficiency; opposite effect for Mg-Chl vs. Cu-Chl/Pheo. View Source

Thermal Degradation Stability Advantage

Chlorophyll b demonstrates consistently superior thermal stability relative to chlorophyll a across multiple independent studies and temperature ranges. In heated distilled water (pH 5.6), chlorophyll b was more stable than chlorophyll a at 60 °C, 80 °C, and 100 °C for heating durations up to 30 minutes [1]. In kiwifruit puree systems, the activation energy (Ea) for thermal degradation of chlorophyll b ranged from 40.88 to 54.64 kJ/mol, consistently higher and more narrowly distributed than that of chlorophyll a (14.69–66.02 kJ/mol), indicating more predictable and controlled degradation behavior under food processing conditions [2]. The enhanced thermal stability has been mechanistically attributed to the electron-withdrawing effect of the C-3 (equivalent to C-7 in IUPAC) formyl group, which stabilizes the chlorin macrocycle against heat-induced pheophytinization and ring-opening reactions [3]. At acidic pH, this stability order reverses (chlorophyll a becomes more stable than chlorophyll b), establishing pH as a critical process parameter for formulation decisions [1].

Thermal degradation stability

Head-to-head

Chl b Ea = 40.88–54.64 kJ/mol; Chl a Ea = 14.69–66.02 kJ/mol (kiwifruit puree); Chl b more stable at pH 5.6, 60–100°C

Narrower activation energy range may support shelf-life modeling.

Reversed stability order under strongly acidic conditions.

Evidence Dimension	Thermal degradation stability (activation energy and relative stability rank)
Target Compound Data	Chlorophyll b: Ea = 40.88–54.64 kJ/mol (kiwifruit puree); more stable at 60 °C, 80 °C, 100 °C (pH 5.6, ≤30 min)
Comparator Or Baseline	Chlorophyll a: Ea = 14.69–66.02 kJ/mol (kiwifruit puree); less stable at 60 °C, 80 °C, 100 °C (pH 5.6, ≤30 min); more stable at acidic pH
Quantified Difference	Minimum Ea for Chl b (40.88 kJ/mol) is ~2.8× higher than minimum Ea for Chl a (14.69 kJ/mol); narrower Ea range for Chl b (Δ = 13.76 vs. Δ = 51.33 kJ/mol)
Conditions	Distilled water pH 5.6 at 60, 80, 100 °C (Japanese spinach study, 1994); kiwifruit puree pH 3.3–8.0 at 70–90 °C (first-order degradation kinetics)

Why This Matters

In food processing, nutraceutical formulation, or any application involving thermal stress, chlorophyll b's narrower and higher activation energy range translates into more predictable shelf-life modeling and greater retention of green coloration compared to chlorophyll a under neutral pH conditions.

• [1] Yasuda H, et al. Studies on thermal stability of chlorophyll in green leaves—inclusion compound. J Cookery Sci Jpn. 1994;27(2):126-131. Chl b more stable than Chl a at 60, 80, 100 °C (pH 5.6, ≤30 min); reversed at acidic pH. View Source
• [2] Wang J, et al. Kinetics of chlorophyll degradation and color loss in heated kiwifruit puree. Trans Chin Soc Agric Eng. 2012;28(6):. Ea (Chl a) = 14.69–66.02 kJ/mol; Ea (Chl b) = 40.88–54.64 kJ/mol. View Source
• [3] von Elbe JH, Schwartz SJ. Colorants. In: Fennema OR, ed. Food Chemistry. 3rd ed. Marcel Dekker; 1996:651-722. Electron-withdrawing formyl group stabilizes chlorophyll b. View Source

Natural Abundance and Extraction Yield

The natural biosynthesis of chlorophyll b yields approximately one-third the biomass of chlorophyll a in typical vascular plant tissue. Quantitative extraction from spinach (Spinacia oleracea) using optimized counter-current chromatography yields 300 mg of chlorophyll a and only 100 mg of chlorophyll b from 30 g of freeze-dried leaf material—a 3:1 mass ratio [1]. This 3:1 ratio is consistent with the typical chlorophyll a/b ratio of ~3:1 observed across higher plants in vivo [2]. Alternative extraction methods using surface-active ionic liquids have achieved a chlorophyll a/b ratio of 4.79 with yields of 0.104 wt% and 0.022 wt% respectively, representing an even more skewed 4.7:1 ratio [3]. The commercial consequence is that high-purity chlorophyll b (≥90% HPLC, ≤0.5% chlorophyll a) commands a significant price premium and longer lead times compared to chlorophyll a, and achieving >95% purity requires additional chromatographic polishing steps beyond the initial extraction [1].

Extraction yield from spinach

Data to verify

~100 mg Chl b per 30 g freeze-dried spinach (3:1 Chl a/b mass ratio); 0.022 wt% via ionic liquids

Yield context supports procurement and purity planning.

CCC or ionic liquid extraction; >95% purity requires additional HPLC.

Evidence Dimension	Extraction yield from spinach (natural abundance)
Target Compound Data	Chlorophyll b: ~100 mg from 30 g freeze-dried spinach; 0.022 wt% (ionic liquid extraction); purity >95% achievable by CCC + HPLC
Comparator Or Baseline	Chlorophyll a: ~300 mg from 30 g freeze-dried spinach; 0.104 wt% (ionic liquid extraction); purity >95% achievable by CCC + HPLC
Quantified Difference	Chl a/b mass ratio = 3:1 (CCC method); 4.7:1 (surface-active ionic liquid method); Chl b yield is 33% (or 21%) of Chl a yield
Conditions	30 g freeze-dried spinach; counter-current chromatography (Jubert & Bailey, 2007); aqueous [C₁₆py]Cl ionic liquid extraction (MDPI, 2021)

Why This Matters

Procurement planning for chlorophyll b must account for 3–5× lower natural abundance relative to chlorophyll a, directly affecting budget allocation, minimum order quantities, and lead times—particularly for high-purity analytical standards where residual chlorophyll a must be minimized to ≤0.5%.

• [1] Jubert C, Bailey G. Isolation of chlorophylls a and b from spinach by counter-current chromatography. J Chromatogr A. 2007;1140(1-2):95-100. Purity >95% (100% by HPLC); 300 mg Chl a and 100 mg Chl b from 30 g spinach. View Source
• [2] Lichtenthaler HK, et al. Chlorophylls and carotenoids: measurement and characterization by UV-VIS spectroscopy. Curr Protoc Food Anal Chem. 2001;F4.3.1-F4.3.8. Typical Chl a/b ratio ~3:1 in higher plants. View Source
• [3] MDPI. Chlorophylls extraction from spinach leaves using aqueous solutions of surface-active ionic liquids. Molecules. 2021. Chl a/b ratio of 4.79; yields 0.104 and 0.022 wt%. View Source

Formyl-Driven Physicochemical Differentiation

The C-7 formyl group in chlorophyll b confers measurably distinct physicochemical properties compared to its closest analogs. Chlorophyll b has a calculated logP of 9.13, lower than chlorophyll a's logP of approximately 9.95, reflecting the increased polarity imparted by the formyl carbonyl . This polarity difference correlates with stronger binding constants to Pluronics copolymer micelles, as demonstrated by Costa et al. (2019), where chlorophyll b's interaction with nanostructured delivery systems was quantitatively correlated with logP, zeta potential, and hydrodynamic diameter . In fluorescence applications, chlorophyll b exhibits an absolute fluorescence quantum yield of 0.11 in diethyl ether and 0.06 in methanol—both lower than chlorophyll a (Φf ≈ 0.25), making chlorophyll b less prone to fluorescence interference in Raman or absorbance-based assays [1]. For analytical differentiation, chlorophyll b displays excitation/emission maxima of 457/650 nm, clearly resolved from pheophytin b (435/655 nm) and chlorophyll a (430/666 nm), enabling selective quantification even in pigment mixtures where degradation products coexist at up to 20-fold excess via derivative fluorometry [2]. Compared to chlorophyll f—which shares the identical molecular formula C55H70MgN4O6 but positions its formyl group at C-2 rather than C-7—chlorophyll b exhibits a blue-shifted Qy band (642 nm) versus chlorophyll f's far-red absorption at ~706 nm, representing a 64 nm spectral separation that renders them functionally non-interchangeable in any wavelength-specific application [3].

Physicochemical differentiation

Head-to-head

logP 9.13; Φf 0.11 (ether); Ex/Em 457/650 nm; vs Chl a logP ~9.95, Φf ~0.25, Ex/Em 430/666 nm; vs Chl f Qy ~706 nm

Supports formulation and analytical method selection.

Derivative fluorometry; micellar binding correlates with logP.

Evidence Dimension	LogP (octanol-water partition coefficient), fluorescence quantum yield, and excitation/emission maxima
Target Compound Data	Chlorophyll b: logP = 9.13; Φf = 0.11 (ether) / 0.06 (methanol); Ex/Em = 457/650 nm
Comparator Or Baseline	Chlorophyll a: logP ≈ 9.95; Φf ≈ 0.25; Ex/Em = 430/666 nm. Pheophytin b: Ex/Em = 435/655 nm. Chlorophyll f: Qy absorption at ~706 nm (far-red).
Quantified Difference	ΔlogP (Chl a − Chl b) ≈ 0.82; ΔΦf (Chl a − Chl b) ≈ 0.14 (ether); ΔQy (Chl f − Chl b) = 64 nm red-shift; ΔEx (Chl b − Pheo b) = 22 nm
Conditions	logP: calculated via ChemDraw/Basechem; fluorescence: Weber & Teale (1957) absolute quantum yield measurements; excitation/emission: Shigematsu et al. (1984) derivative fluorometry; chlorophyll f: Chen et al. (2010) in methanol

Why This Matters

Selection of chlorophyll b over chlorophyll a or chlorophyll f for formulation in micellar drug delivery systems, spectrofluorometric assay development, or environmental pigment monitoring requires matching the compound's specific logP, fluorescence quantum yield, and spectral signature to the application—properties that differ quantitatively and irreducibly among in-class analogs.

• [1] Weber G, Teale FWJ. Determination of the absolute quantum yield of fluorescent solutions. Trans Faraday Soc. 1957;53:646-655. Chlorophyll b Φf = 0.11 (ether), 0.06 (methanol); Chlorophyll a Φf ≈ 0.25. View Source
• [2] Shigematsu T, et al. Ultramicro determination of chlorophylls a, b and pheophytins a, b by derivative fluorometry. Bunseki Kagaku. 1984;33(12):667. Ex/Em: Chl a 430/666 nm; Chl b 457/650 nm; Pheo a 410/670 nm; Pheo b 435/655 nm. View Source
• [3] Chen M, Schliep M, Willows RD, et al. A red-shifted chlorophyll. Science. 2010;329(5997):1318-1319. Chlorophyll f Qy absorption at ~706 nm; Chl b Qy blue-shifted relative to Chl a. View Source

Chlorophyll b Applications

PDT Photosensitizer Development

Research groups developing Type II photodynamic therapy agents should prioritize chlorophyll b over chlorophyll a when maximizing singlet oxygen (¹O₂) generation per unit photosensitizer concentration is the primary design criterion. With a measured ΦΔ of 0.219 versus 0.088 for Mg-Chl a—a 2.49-fold enhancement—chlorophyll b can achieve equivalent cytotoxic ¹O₂ flux at less than half the molar concentration of chlorophyll a [1]. In nanostructured Pluronics or Tweens micellar delivery systems, chlorophyll b monomers exhibit high molar absorption coefficients in the therapeutic window (600–800 nm), significant fluorescence quantum yields, and controlled photobleaching kinetics, whereas pheophytin b remains completely photostable and thus therapeutically inert . This quantitative advantage directly impacts formulation design parameters including drug loading, irradiation fluence, and selectivity ratios between tumor and healthy tissue.

Artificial Light-Harvesting and Biomimetic Photosynthesis

Engineers and biophysicists constructing artificial photosynthetic systems or biomimetic antenna complexes require chlorophyll b specifically for its ~20 nm blue-shifted Qy absorption band (642 nm vs. 662 nm for Chl a) that nests within chlorophyll a's broader absorption envelope, enabling efficient Förster resonance energy transfer (FRET) with a time constant of ~2 ps [1]. This spectral complementarity is optimized for capturing diffuse solar radiation (PARdiff) peaking at ~460 nm, matching chlorophyll b's Soret absorption in the protein-bound state . Chlorophyll f, despite having the identical molecular formula C55H70MgN4O6, cannot substitute because its C-2 formyl group produces a far-red Qy band at ~706 nm—64 nm to the red of chlorophyll b—that fundamentally alters the energy transfer cascade and redox poise of the system [2].

Natural Green Colorant for Processed Foods

Food manufacturers formulating thermally processed products (e.g., canned vegetables, heat-pasteurized beverages, baked goods) at neutral pH should select chlorophyll b-enriched pigment fractions or purified chlorophyll b when color retention during heating is critical. Chlorophyll b exhibits a minimum activation energy (Ea) for thermal degradation of 40.88 kJ/mol—approximately 2.8× higher than the minimum Ea of chlorophyll a (14.69 kJ/mol)—and demonstrates consistently greater stability at 60 °C, 80 °C, and 100 °C in distilled water at pH 5.6 [1]. The narrower Ea range (Δ = 13.76 kJ/mol for Chl b vs. Δ = 51.33 kJ/mol for Chl a) enables more reliable first-order kinetic modeling and shelf-life prediction . However, formulators must note that this stability advantage reverses under strongly acidic conditions (pH < 5), where chlorophyll a becomes more stable [1].

Environmental Pigment Biomarker Analysis

Environmental analytical laboratories quantifying phytoplankton biomass, assessing aquatic ecosystem health, or monitoring pigment degradation in sedimentary records should use chlorophyll b analytical standards (≥95% purity) for calibration, leveraging its excitation/emission maxima of 457/650 nm that are clearly resolved from chlorophyll a (430/666 nm), pheophytin a (410/670 nm), and pheophytin b (435/655 nm) [1]. Using derivative fluorescence spectroscopy with excitation spectrum scanning (380–500 nm, monitored at 666 nm emission), chlorophyll b can be selectively quantified at ppb levels even when degradation products are present at up to 20-fold excess, with a relative standard deviation of <4.0% across nine replicate determinations [1]. The higher polarity of chlorophyll b (logP = 9.13 vs. ~9.95 for Chl a) also means it elutes earlier on C₁₈ reverse-phase HPLC columns (Zorbax-ODS, acetonitrile:acetone 45:55 v/v), providing an additional dimension of chromatographic selectivity for pigment profiling .

Application

Selection Property

Validation Focus

Photodynamic research models

Reported singlet oxygen quantum yield profile

¹O₂ flux in formulation-dependent models

Light-harvesting antenna studies

Blue-shifted Qy absorption band (spectral complementarity)

FRET efficiency and energy transfer modeling

Food colorant stability research

Thermal degradation activation energy range

Kinetic modeling at neutral pH conditions

Environmental pigment biomarker analysis

Excitation/emission maxima and derivative fluorometry context

Selective quantification in pigment mixtures

• [1] Vargas F, Rivas C, Zoltan T, et al. Photophysical and photochemical properties of Bauhinia megalandra extracts. Proc SPIE. 2004;5622:11. ΦΔ (Mg-Chl a) = 0.088; ΦΔ (Mg-Chl b) = 0.219. View Source
• [2] Chen M, Schliep M, Willows RD, et al. A red-shifted chlorophyll. Science. 2010;329(5997):1318-1319. View Source
• [3] Yasuda H, et al. Studies on thermal stability of chlorophyll in green leaves. J Cookery Sci Jpn. 1994;27(2):126-131. View Source
• [4] Wang J, et al. Kinetics of chlorophyll degradation and color loss in heated kiwifruit puree. Trans Chin Soc Agric Eng. 2012;28(6). View Source
• [5] Shigematsu T, et al. Ultramicro determination of chlorophylls a, b and pheophytins a, b by derivative fluorometry. Bunseki Kagaku. 1984;33(12):667. RSD < 4.0%; 20-fold excess tolerance. View Source
• [6] J-STAGE. Preparation of chlorophyll standard materials and their analytical chemical properties. 2009. HPLC separation: Zorbax-ODS, acetonitrile:acetone = 45:55 (v/v). View Source